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Introduction
NBD-14189 is a novel small molecule that has demonstrated potent antiviral activity, primarily

characterized against the Human Immunodeficiency Virus Type 1 (HIV-1). This technical guide

provides a comprehensive overview of the known antiviral spectrum of NBD-14189, with a

focus on its dual-target mechanism of action, quantitative efficacy, and the experimental

protocols used for its evaluation. Based on currently available scientific literature, the antiviral

activity of NBD-14189 has been exclusively documented against HIV-1.

Core Antiviral Activity: Anti-HIV-1 Efficacy
NBD-14189 exhibits a unique dual-inhibitory mechanism against HIV-1, targeting both the viral

envelope glycoprotein gp120 and the reverse transcriptase (RT) enzyme.[1][2][3] This dual

action is significant as it targets two distinct and critical stages of the HIV-1 life cycle: entry and

replication.

Mechanism of Action
gp120 Antagonist: NBD-14189 acts as a potent HIV-1 entry antagonist by binding to the viral

envelope glycoprotein gp120.[4][5] This binding action likely interferes with the

conformational changes required for the virus to attach to and enter host cells.
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Reverse Transcriptase Inhibition: In addition to its role as an entry inhibitor, NBD-14189 also

demonstrates antiviral activity by inhibiting the HIV-1 Reverse Transcriptase (RT).[1][2][3] X-

ray crystallography has confirmed its binding to HIV-1 RT.[1][2] The compound bridges the

dNTP and non-nucleoside RT inhibitor (NNRTI)-binding sites, thereby inhibiting the

polymerase activity of the enzyme.[1][3]

The signaling pathway and mechanism of action of NBD-14189 against HIV-1 are visualized in

the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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